Cas no 1820684-20-5 (2-(3-bromophenyl)piperidine;hydrochloride)

• Product Name: 2-(3-bromophenyl)piperidine;hydrochloride
• CAS No: 1820684-20-5
• MF: C₁₁H₁₅BrClN
• MW: 276.600501298904
• CID: 4619335
• Update Time: 2025-06-07

2-(3-bromophenyl)piperidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromophenyl)piperidine HCl
• 2-(3-Bromophenyl)piperidine hydrochloride
• C11H14BrN.ClH
• SB43864
• 2-(3-bromophenyl)piperidine;hydrochloride
• Y2146
• N12925

• Inchi： 1S/C11H14BrN.ClH/c12-10-5-3-4-9(8-10)11-6-1-2-7-13-11;/h3-5,8,11,13H,1-2,6-7H2;1H
• InChI Key： WJPCCPSHEGNAIM-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1CCCCN1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 160
• Topological Polar Surface Area: 12

Additional information on 2-(3-bromophenyl)piperidine;hydrochloride

Introduction to 2-(3-bromophenyl)piperidine;hydrochloride (CAS No. 1820684-20-5)

2-(3-bromophenyl)piperidine;hydrochloride, identified by its Chemical Abstracts Service (CAS) number 1820684-20-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class of heterocyclic amines, characterized by a six-membered ring containing one nitrogen atom. The presence of a 3-bromophenyl substituent and its hydrochloride salt form enhances its pharmacological relevance, making it a valuable intermediate in the synthesis of various bioactive molecules.

The 3-bromophenyl moiety introduces a bromine atom at the para position relative to the phenyl ring, which is a common pharmacophore in drug design due to its ability to participate in various chemical reactions, including cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, enabling the development of novel therapeutic agents. The hydrochloride salt form of this compound improves its solubility in aqueous solutions, facilitating its use in both in vitro and in vivo pharmaceutical applications.

In recent years, 2-(3-bromophenyl)piperidine;hydrochloride has garnered attention in the development of central nervous system (CNS) therapeutics. Piperidine derivatives are well-known for their role as intermediates in the synthesis of psychotropic drugs, including antipsychotics and antidepressants. The brominated aromatic ring enhances binding affinity to specific neurotransmitter receptors, such as serotonin and dopamine receptors, which are crucial for modulating mood and cognitive functions. Current research indicates that this compound may serve as a precursor for developing next-generation neuromodulators with improved efficacy and reduced side effects.

Moreover, the structural features of 2-(3-bromophenyl)piperidine;hydrochloride make it a versatile building block for medicinal chemists. Its piperidine core is a privileged scaffold that has been extensively explored in drug discovery programs due to its favorable pharmacokinetic properties. The bromine substituent on the phenyl ring allows for further functionalization, enabling the creation of diverse analogs with tailored biological activities. This flexibility has been exploited in the synthesis of kinase inhibitors, which are essential for treating cancers and inflammatory diseases.

Recent advancements in computational chemistry have further highlighted the potential of 2-(3-bromophenyl)piperidine;hydrochloride as a lead compound. Molecular docking studies have demonstrated its binding interactions with target proteins, providing insights into its mechanism of action. These studies have been complemented by experimental validation, where radioligand binding assays have confirmed high-affinity binding to specific CNS receptors. Such findings underscore the compound's significance as a pharmacological tool.

The synthesis of 2-(3-bromophenyl)piperidine;hydrochloride involves multi-step organic transformations, beginning with the bromination of an appropriate phenyl derivative followed by nucleophilic substitution with piperidine. The final step involves salt formation with hydrochloric acid to yield the hydrochloride salt. This synthetic route has been optimized for high yield and purity, ensuring that researchers can obtain consistent batches for their studies. The scalability of this synthesis is also noteworthy, as it can be adapted for large-scale production when required.

In conclusion, 2-(3-bromophenyl)piperidine;hydrochloride (CAS No. 1820684-20-5) is a multifaceted compound with significant applications in pharmaceutical research and drug development. Its unique structural features make it an invaluable intermediate for synthesizing CNS drugs, kinase inhibitors, and other bioactive molecules. Ongoing research continues to uncover new therapeutic potentials for this compound, reinforcing its importance in modern medicinal chemistry.